Cas no 1095212-88-6 ({5-chloro-2-(difluoromethoxy)phenylmethyl}(methyl)amine)

• Product Name: {5-chloro-2-(difluoromethoxy)phenylmethyl}(methyl)amine
• CAS No: 1095212-88-6
• Molecular Formula: C₉H₁₀ClF₂NO
• Molecular Weight: 221.631608486176
• CID: 6039432
• PubChem ID: 43214102

{5-chloro-2-(difluoromethoxy)phenylmethyl}(methyl)amine Properties

Names and Identifiers

• {5-chloro-2-(difluoromethoxy)phenylmethyl}(methyl)amine
• 1095212-88-6
• EN300-1930825
• {[5-chloro-2-(difluoromethoxy)phenyl]methyl}(methyl)amine
• AKOS009118577

• InChIKey： NRPPDNKLIQJWEI-UHFFFAOYSA-N
• Inchi： 1S/C9H10ClF2NO/c1-13-5-6-4-7(10)2-3-8(6)14-9(11)12/h2-4,9,13H,5H2,1H3
• SMILES： ClC1C=CC(=C(C=1)CNC)OC(F)F

Computed Properties

• Exact Mass: 221.0418980g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 221.0418980g/mol
• Heavy Atom Count: 14
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines